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Cat. No.: B14266814
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Part 1: Executive Summary & Chemical Identity[1]

While (2)-9-Tricosene (Muscalure) dominates the literature as the primary house fly attractant,
(2)-9-Hexacosene (

) represents a distinct, critical class of Cuticular Hydrocarbons (CHCs) with high-specificity
signaling functions.[1] It serves as the primary mating stimulant pheromone for the Little House
Fly (Fannia canicularis) and functions as a species-recognition cue in Drosophila and Vespula
species.

For drug development professionals and entomologists, (Z)-9-Hexacosene is a model ligand for
studying contact chemoreception via Gustatory Receptors (GRSs), distinct from the volatile
olfactory pathways used by lighter pheromones.[1] Its high molecular weight renders it non-
volatile, necessitating direct physical contact for behavioral triggering—a feature that dictates
specific deployment strategies in pest management.

Chemical Profile
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Property Specification Notes

cis-isomer is biologically
IUPAC Name (2)-9-Hexacosene active; trans (E) is often

inactive or inhibitory.[1][2]

CAS Number 71502-22-2
Mono-unsaturated alkene.[1]
Formula
[31[4]
Significant lipophilicity (LogP >
Molecular Weight 364.7 g/mol g Pop y (Log
10).[1]
) ) i ) Melting point ~28-30°C.
Physical State Waxy Solid / Viscous Oil )
Soluble in hexane, DCM.[1]
The Z-configuration creates a
Key Isomer Z (cis) "kink" essential for receptor

binding pockets.[1]

Part 2: Biosynthetic Origin & Regulation[1]

Understanding the biosynthesis of (Z)-9-Hexacosene is critical for developing RNAIi-based
biopesticides or enzyme inhibitors.[1] Unlike simple volatiles, this molecule is synthesized in the
oenocytes and transported to the cuticle.

The CYP4G Decarbonylation Pathway

The production of (Z2)-9-Hexacosene follows the canonical insect hydrocarbon pathway, but
with a critical terminal step mediated by the CYP4G subfamily of cytochrome P450s.[5] This
enzyme functions as an oxidative decarbonylase, converting long-chain aldehydes into
hydrocarbons one carbon shorter.[1][6]

Mechanism:
» Elongation: Acetyl-CoA is elongated to C26 fatty acids via Elongases (ELOVL).[1]

o Desaturation: A
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desaturase introduces the double bond.[1]

e Reduction: The acyl-CoA is reduced to an aldehyde.[1][2][6]
o Decarbonylation: CYP4G removes the carbonyl carbon as

, forming the alkene.

Click to download full resolution via product page

Caption: Biosynthetic pathway of (Z)-9-Hexacosene highlighting the critical CYP4G oxidative
decarbonylation step.[1]

Part 3: Chemical Synthesis Protocol (Z-Selective)

For field trials or receptor binding assays, high isomeric purity (>98% Z) is non-negotiable.
Contamination with the E-isomer can actively inhibit the behavioral response in Fannia and
Drosophila.

Methodology: Z-Selective Wittig Reaction (Silazide Method).[1] Rationale: Standard Wittig
conditions often yield Z/E mixtures.[1] Using a non-stabilized ylide generated with NaHMDS
(Sodium bis(trimethylsilyl)amide) at low temperature ensures kinetic control, favoring the Z-
alkene.

Reagents
e Aldehyde: Nonanal (

) - Freshly distilled.[1]

e Phosphonium Salt: Heptadecyltriphenylphosphonium bromide (
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-TPP).[1]

e Base: NaHMDS (1.0 M in THF).[1]

e Solvent: Anhydrous THF (Tetrahydrofuran).[1]

Step-by-Step Protocol

o Salt Preparation (Pre-step):
o Reflux 1-bromoheptadecane with Triphenylphosphine (1.1 eq) in toluene for 24h.
o Filter, wash with cold ether, and dry under vacuum.

 Ylide Formation:

o In a flame-dried 3-neck flask under Argon, suspend 5.0 mmol of Heptadecyl-TPP salt in 20
mL anhydrous THF.

o Cool to -78°C (Dry ice/acetone bath).

o Add NaHMDS (5.2 mmol) dropwise.[1] The solution will turn bright orange (characteristic
of the ylide).

o Stir for 1 hour at -78°C.
e Coupling (Wittig Reaction):

o Add Nonanal (5.0 mmol) in 5 mL THF dropwise over 20 minutes. Critical: Keep
temperature < -70°C to prevent E-isomer equilibration.

o Stir at -78°C for 2 hours.
o Allow the mixture to warm slowly to room temperature overnight (kinetic trap).
e Workup & Purification:

o Quench with saturated
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.[1] Extract with Hexane (
mL).[1]

o Purification: Flash Chromatography on Silica Gel impregnated with
(Silver Nitrate).[1]

o Why Silver Nitrate?

complexes with pi-bonds.[1] It separates Z and E isomers more effectively than standard
silica.[1]

o Elute with Hexane/Toluene (95:5).[1]
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Caption: Z-selective Wittig synthesis workflow utilizing kinetic control and Silver Nitrate
chromatography.
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Part 4: Analytical Characterization

Before biological application, the compound must be validated.

Gas Chromatography - Mass Spectrometry (GC-MS)[1]
e Column: DB-5ms or HP-5 (Non-polar).[1]
e Carrier Gas: Helium (1 mL/min).
e Temp Program: 100°C (1 min)
20°C/min
300°C (hold 10 min).
e Retention Time: Expect elution after C25 alkanes.
e Diagnostic lons (El, 70eV):
o (Molecular lon): m/z 364

o Diagnostic fragments are often weak in alkenes; look for series separated by 14u.[1]

o Dimethyl Disulfide (DMDS) Derivatization: To confirm the double bond position at C9, react
the alkene with DMDS/lodine. The adduct will cleave between the sulfur carbons, yielding
fragments at m/z 173 (C9 fragment) and m/z 253 (C17 fragment). This is the gold standard
for structural proof.

Part 5: Neuroethology & Mechanism of Action

Unlike volatile pheromones (e.g., Bombykol) that activate Olfactory Receptors (ORs) on the
antenna, (Z)-9-Hexacosene is a contact pheromone.[1]

» Reception Site: Labial palps and foretarsi (legs) of the male fly.

» Receptor Family:Gustatory Receptors (GRs). In Drosophila, members of the Gr32a or Gr68a
clade are implicated in detecting heavy CHCs.

e Behavioral Output:
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o Fannia canicularis: Induces immediate copulatory strikes upon tarsal contact.[1]

o Drosophila:[1][7][8][9][10][11] Modulates courtship intensity; often acts synergistically with
other CHCs.[1]

Self-Validating Bioassay (The "Dummy" Test): To verify activity:

Kill a female fly and wash in hexane to remove all natural CHCs (creating a "blank™ dummy).

[1]

Apply 100 ng of synthesized (Z)-9-Hexacosene to the dummy.[1]

Introduce a naive male.

Positive Result: Male attempts copulation with the treated dummy.

Negative Control: Male ignores the hexane-washed dummy.

Part 6: Application in Pest Management[1]

(2)-9-Hexacosene is commercially relevant for the control of the Little House Fly (Fannia
canicularis), a major pest in poultry operations.

o Formulation: It is not effective as a long-distance lure (unlike Muscalure for house flies).[1] It
must be used in toxic baits or sticky traps where visual cues first attract the fly, and the
pheromone induces arrestment and feeding/mating attempts upon contact.

o Deployment: Apply to yellow sticky cards (visual attractant) hung in poultry houses.[1] The
pheromone increases the "time-on-target,” significantly boosting the catch rate of males.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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